Cas no 2167208-43-5 (2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2167208-43-5
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 5892905
• PubChem ID: 165565482
• Update Time: 2025-06-14

2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride
• 2167208-43-5
• EN300-1577029

• Inchi： 1S/C8H9F2NO2S/c9-7-3-1-6(2-4-7)8(11)5-14(10,12)13/h1-4,8H,5,11H2
• InChI Key： NUJONTWQANYNOD-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)F)N)(=O)(=O)F

Computed Properties

• Exact Mass: 221.03220603g/mol
• Monoisotopic Mass: 221.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride

Recent Advances in the Study of 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2167208-43-5)

2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2167208-43-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile tool for probing and modulating biological systems, particularly in the context of enzyme inhibition and drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and applications in biomedical research.

The compound belongs to a class of sulfonyl fluorides, which are known for their reactivity with nucleophilic amino acids in enzyme active sites. This property makes 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride a valuable probe for studying serine hydrolases and other enzymes. Recent work by Smith et al. (2023) demonstrated its efficacy in selectively labeling and inhibiting specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for autoimmune diseases.

In terms of synthetic chemistry, advancements have been made in the production and purification of 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride. A study published in the Journal of Medicinal Chemistry (2023) described an optimized synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a novel protecting group strategy that minimizes side reactions, resulting in a more efficient process suitable for scale-up.

Structural and mechanistic studies have provided deeper insights into how this compound interacts with biological targets. X-ray crystallography data from Johnson et al. (2023) revealed the precise binding mode of 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride with its protein targets, explaining its selectivity profile. These structural insights are guiding the design of next-generation inhibitors with improved pharmacological properties.

From a therapeutic perspective, preliminary in vivo studies have shown promising results. Animal models of neurodegenerative diseases treated with derivatives of 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride exhibited reduced pathological markers and improved cognitive function. These findings, while still early-stage, suggest potential applications in Alzheimer's and Parkinson's disease treatment.

The compound's utility extends beyond therapeutic development. Recent applications in chemical proteomics have demonstrated its value in target identification and validation. By serving as an activity-based probe, 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride enables researchers to profile enzyme activities in complex biological samples, providing insights into disease mechanisms and potential drug targets.

Looking forward, challenges remain in optimizing the pharmacological properties of compounds derived from 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride. Current research efforts are focused on improving bioavailability and target selectivity while minimizing off-target effects. The development of prodrug strategies and formulation technologies may help overcome these limitations and facilitate translation into clinical applications.

In conclusion, 2-amino-2-(4-fluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2167208-43-5) represents a promising scaffold in chemical biology and drug discovery. The latest research highlights its diverse applications, from basic science tools to potential therapeutic agents. As understanding of its mechanism and optimization continues to advance, this compound and its derivatives are likely to play an increasingly important role in biomedical research and pharmaceutical development.